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Compound of Interest

Compound Name: Isooctyl hydrogen succinate

Cat. No.: B15177637 Get Quote

Disclaimer: Direct and comprehensive experimental data on the biodegradability and

environmental impact of isooctyl hydrogen succinate is limited in publicly available scientific

literature. This guide synthesizes available information on structurally similar compounds, such

as other alkyl succinates and isooctyl esters, to provide an informed perspective. The data and

pathways described herein are based on established principles of environmental chemistry and

toxicology for analogous substances and should be interpreted with this context in mind.

Introduction
Isooctyl hydrogen succinate is a monoester of succinic acid and isooctyl alcohol. Its

chemical structure, featuring a linear dicarboxylic acid and a branched alcohol moiety, suggests

potential applications as a plasticizer, surfactant, or intermediate in chemical synthesis.

Understanding its environmental fate and potential impact is crucial for its safe and sustainable

use. This technical guide provides an in-depth analysis of the expected biodegradability and

environmental profile of isooctyl hydrogen succinate, drawing upon data from analogous

substances to inform researchers, scientists, and drug development professionals.

Physicochemical Properties (Predicted)
A summary of predicted physicochemical properties for isooctyl hydrogen succinate is

presented below. These values are estimated based on its chemical structure and are crucial

for predicting its environmental distribution and fate.
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Property
Predicted
Value/Information

Significance for
Environmental Impact

Molecular Formula C12H22O4

Provides the basis for

molecular weight and

elemental composition.

Molecular Weight 230.30 g/mol
Influences properties like

volatility and water solubility.

Appearance Expected to be a liquid
Affects handling and potential

for environmental release.

Water Solubility Low to moderate

Influences its distribution

between aquatic and soil

compartments.

Vapor Pressure Low
Suggests it is not likely to be a

significant air pollutant.

Log Kow (Octanol-Water

Partition Coefficient)

Estimated to be in the range of

2-4

Indicates a potential for

bioaccumulation in aquatic

organisms.

Biodegradability
Direct experimental data on the biodegradability of isooctyl hydrogen succinate is not readily

available. However, studies on other alkyl succinates provide strong evidence for their

susceptibility to microbial degradation.

Expected Biodegradation Pathway
The primary mechanism for the biodegradation of isooctyl hydrogen succinate is expected to

be aerobic hydrolysis of the ester bond, followed by the degradation of the resulting succinic

acid and isooctyl alcohol.
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Figure 1: Expected aerobic biodegradation pathway of isooctyl hydrogen succinate.

Succinic acid is a natural intermediate in the Krebs (TCA) cycle and is readily metabolized by a

wide range of microorganisms to carbon dioxide and water. Isooctyl alcohol, a branched

primary alcohol, is expected to be degraded via beta-oxidation, ultimately also entering the

central metabolic pathways.

Analogue Biodegradability Data
Studies on other succinate esters demonstrate their general biodegradability. For instance,

research has shown that the common soil bacterium Rhodococcus rhodocrous can rapidly

degrade unsubstituted succinates with alkyl chain lengths from n-ethyl to n-octyl.[1] While the

branching in the isooctyl chain of isooctyl hydrogen succinate might slightly reduce the rate

of degradation compared to linear octyl succinates, it is still expected to be biodegradable.

The table below summarizes biodegradability data for related compounds.

Compound Test Method Degradation Timeframe Reference

Di-n-butyl

succinate
OECD 301C > 60% 28 days ECHA Database

Di(2-ethylhexyl)

phthalate

(DEHP)

OECD 301B < 60% 28 days [1]

Unsubstituted n-

alkyl succinates

(C2-C8)

--- Rapid --- [1]
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Environmental Impact
The environmental impact of isooctyl hydrogen succinate is determined by its potential for

persistence, bioaccumulation, and toxicity in various environmental compartments.

Aquatic Ecotoxicity
Given the lack of specific data, the aquatic toxicity of isooctyl hydrogen succinate can be

estimated based on its structural components. Succinic acid has a low order of toxicity to

aquatic organisms.[2] Isooctyl alcohol exhibits moderate acute toxicity to aquatic life. Therefore,

isooctyl hydrogen succinate is likely to be classified as harmful to aquatic organisms.

The following table presents ecotoxicity data for analogous substances.

Organism Endpoint Value (mg/L) Compound Reference

Daphnia magna

(Water Flea)
EC50 (48h) 10 - 100 Isooctanol SDS

Pimephales

promelas

(Fathead

Minnow)

LC50 (96h) 10 - 100 Isooctanol SDS

Green Algae EC50 (72h) 1 - 10
2,4,5-T Isooctyl

Ester
PubChem

Bioaccumulation
With a predicted Log Kow in the range of 2-4, isooctyl hydrogen succinate has a potential for

bioaccumulation in aquatic organisms. Substances with a Log Kow greater than 3 are generally

considered to have a potential to bioaccumulate. However, its expected ready biodegradability

would likely mitigate significant long-term bioaccumulation.

Environmental Fate and Transport
Due to its predicted low water solubility and moderate Log Kow, if released into the

environment, isooctyl hydrogen succinate is expected to partition to soil and sediment. Its

low vapor pressure suggests that volatilization from water and soil surfaces will not be a
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significant transport mechanism. In soil and water, biodegradation is expected to be the primary

removal process.

Experimental Protocols
For a comprehensive assessment of the biodegradability and environmental impact of isooctyl
hydrogen succinate, the following standard experimental protocols are recommended.

Biodegradability Testing
A standard test for ready biodegradability, such as the OECD 301 series, should be conducted.

Prepare Test System
(Mineral Medium, Inoculum,

Isooctyl Hydrogen Succinate)

Incubate at 20-25°C
in the dark

Measure Parameter
(e.g., O2 consumption,

CO2 evolution, or
DOC removal)

Calculate % Biodegradation
over 28 days

Compare to Pass Level
(e.g., >60% for OECD 301)

Readily BiodegradablePass

Not Readily BiodegradableFail

Click to download full resolution via product page

Figure 2: Experimental workflow for an OECD 301 biodegradability test.

Methodology (Based on OECD 301F - Manometric Respirometry Test):

Test Substance Preparation: A known concentration of isooctyl hydrogen succinate is

added to a mineral medium as the sole source of organic carbon.

Inoculum: The medium is inoculated with a mixed population of microorganisms from a

source such as activated sludge from a domestic wastewater treatment plant.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20 ± 1

°C) for 28 days.

Measurement: The consumption of oxygen is measured over the 28-day period using a

respirometer.
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Data Analysis: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption with the theoretical oxygen demand (ThOD) of the test substance.

Aquatic Ecotoxicity Testing
Standard acute and chronic toxicity tests should be performed on representative aquatic

organisms from different trophic levels.

Example Protocol (Based on OECD 202 - Daphnia sp. Acute Immobilisation Test):

Test Organisms: Young daphnids (Daphnia magna), aged less than 24 hours, are used.

Test Concentrations: A series of concentrations of isooctyl hydrogen succinate in water

are prepared.

Exposure: Daphnids are exposed to the test concentrations for 48 hours under controlled

conditions (temperature, light).

Observation: The number of immobile daphnids is recorded at 24 and 48 hours.

Data Analysis: The EC50 (the concentration that causes immobilization in 50% of the

daphnids) is calculated.

Conclusion
While direct experimental data for isooctyl hydrogen succinate is scarce, a review of

structurally similar compounds provides a basis for a preliminary environmental assessment.

Isooctyl hydrogen succinate is expected to be biodegradable, with the ultimate degradation

products being carbon dioxide and water. Its environmental impact is predicted to be

characterized by moderate aquatic toxicity and a potential for bioaccumulation, which is likely

mitigated by its biodegradability. To definitively characterize its environmental profile, empirical

data from standardized biodegradability and ecotoxicity tests are essential. The experimental

protocols outlined in this guide provide a framework for obtaining such data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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